Cas no 5835-26-7 (Isopimaric Acid)

• Product Name: Isopimaric Acid
• CAS No: 5835-26-7
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 368501
• PubChem ID: 24724518
• Update Time: 2025-04-19

Isopimaric Acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, 7-ethenyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-1,4a,7-trimethyl-,(1R,4aR,4bS,7S,10aR)-
• Isopimaric acid
• 1-Phenanthrenecarboxylicacid, 7-ethenyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-1,4a,7-trimet...
• Isopimaric acid (IPA)
• 7,15-Isopimaradien-18-oic acid
• Isopimarsaeure
• (+)-Isopimaric acid
• SB48507
• C09118
• Podocarp-7-en-15-oic acid, 13.beta.-methyl-13-vinyl-, (-)-
• LMPR0104080010
• Micropinic acid
• UNII-1E37K85HHK
• Isopimaric Acid(>90%)
• MFCD04113116
• 7,15-Isopimaradien-18-oic acid; Isopimaric acid A; 7,15-Isopimaric acid
• 4-Epi-isopimaric acid
• ISOPIMARICACID
• DTXSID9022233
• NS00022421
• ISOPIMARIC ACID [MI]
• (13S)-pimara-7,15-dien-18-oic acid
• CHEBI:6039
• 5835-26-7
• Neoisodextropimaric acid
• HY-N3463
• 1-Phenanthrenecarboxylic acid, 7-ethenyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-1,4a,7-trimethyl-, (1R,4aR,4bS,7S,10aR)-
• CHEMBL512164
• .DELTA.7,15-ISOPIMARIC ACID
• Isopimaric acid A
• (1R,4aR,4bS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,4b,5,6,8,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid
• Miropinic Acid
• 1-Phenanthrenecarboxylic acid, 7-ethenyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-1,4a,7-trimethyl-, (1theta-(1alpha,4abeta,4balpha,7alpha,10aalpha))-
• MS-24369
• (13alpha)-pimara-7,15-dien-18-oic acid
• AKOS027324383
• SCHEMBL234276
• CS-0024306
• 1E37K85HHK
• Isopimaric Acid, >=98% (GC), powder
• PODOCARP-7-EN-15-OIC ACID, 13.BETA.-METHYL-13-VINYL-
• BDBM50340651
• Q4198762
• isodextropimaric acid
• (5xi,9xi,13alpha)-Pimara-7,15-dien-18-oic acid
• DTXCID702233
• DA-48700
• PODOCARP-7-EN-15-OIC ACID, 13BETA-METHYL-13-VINYL-
• 1-Phenanthrenecarboxylic acid, 7-ethenyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-1,4a,7-trimethyl-, (1R,4aR,7S)-
• DELTA7,15-ISOPIMARIC ACID
• MXYATHGRPJZBNA-KRFUXDQASA-N
• G13270
• PODOCARP-7-EN-15-OIC ACID, 13BETA-METHYL-13-VINYL-, (-)-
• Isopimaric Acid

• MDL： MFCD04113116
• Inchi： 1S/C20H30O2/c1-5-18(2)12-9-15-14(13-18)7-8-16-19(15,3)10-6-11-20(16,4)17(21)22/h5,7,15-16H,1,6,8-13H2,2-4H3,(H,21,22)/t15-,16+,18-,19+,20+/m0/s1
• InChI Key： MXYATHGRPJZBNA-KRFUXDQASA-N
• SMILES： OC([C@]1(C)CCC[C@]2(C)[C@H]3CC[C@@](C=C)(C)CC3=CC[C@H]21)=O

Computed Properties

• Exact Mass: 302.22500
• Monoisotopic Mass: 302.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 5.3

Experimental Properties

• Color/Form: Powder
• Density: 1.0434 (rough estimate)
• Melting Point: 160°
• Boiling Point: 383.47°C (rough estimate)
• Flash Point: 200.0±23.4 °C
• Refractive Index: 1.4980 (estimate)
• Solubility: DMSO: ~26 mg/mL
• PSA: 37.30000
• LogP: 5.20620
• Specific Rotation: D16 -3.6° (10.4% soln in 1:1 alcohol:chloroform)
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Isopimaric Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids